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Compound of Interest

Compound Name:
5-Bromo-6-methoxy-8-

nitroquinoline

Cat. No.: B8806123 Get Quote

Essential Safety and Handling Guide for 5-Bromo-6-
methoxy-8-nitroquinoline
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 5-Bromo-6-methoxy-8-nitroquinoline in a laboratory setting. It is

intended for researchers, scientists, and professionals in drug development to ensure the safe

management of this chemical.

Chemical and Physical Properties
A summary of the key identifiers and properties for 5-Bromo-6-methoxy-8-nitroquinoline is

provided below.

Property Value

Chemical Formula C₁₀H₇BrN₂O₃[1][2]

Molecular Weight 283.08 g/mol [2]

CAS Number 5347-15-9[2]

Appearance
Assumed to be a solid, powder based on similar

compounds.[3][4]

Synonyms Not available
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Personal Protective Equipment (PPE)
The following table outlines the mandatory personal protective equipment required when

handling 5-Bromo-6-methoxy-8-nitroquinoline to minimize exposure and ensure personal

safety.
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PPE Category Item Standard

Hand Protection

Double-layered, powder-free,

disposable nitrile gloves. The

outer glove should be removed

and disposed of within the

containment area.[5][6]

ASTM D6319 or EN 374

Eye Protection

Chemical safety goggles that

provide a complete seal

around the eyes.[7][8]

ANSI Z87.1 or EN 166[4][9]

Face Protection

A face shield should be worn in

addition to safety goggles,

especially when there is a risk

of splashes or aerosol

generation.[7]

ANSI Z87.1

Body Protection

A disposable, low-permeability,

solid-front laboratory gown with

long sleeves and tight-fitting

cuffs.[6]

Respiratory

For handling small quantities in

a well-ventilated fume hood,

respiratory protection may not

be required. For larger

quantities or in case of spills, a

NIOSH-approved N95 or

higher particulate respirator is

necessary.[5][10]

NIOSH or EN 149[9]

Footwear

Closed-toe, closed-heel shoes

made of a chemically resistant

material.[7]
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Adherence to the following step-by-step protocol is crucial for the safe handling and storage of

5-Bromo-6-methoxy-8-nitroquinoline.

Experimental Workflow for Handling Powdered 5-Bromo-6-methoxy-8-nitroquinoline:

Preparation:

Ensure a chemical fume hood is operational and certified.

Gather all necessary PPE as specified in the table above.

Prepare a designated and clearly labeled workspace within the fume hood.

Have spill control materials (e.g., chemical absorbent pads, sand) readily available.

Donning PPE:

Put on inner gloves.

Don the laboratory gown, ensuring full coverage.

Put on outer gloves, pulling the cuffs over the sleeves of the gown.[6]

Wear safety goggles and a face shield.[7]

If required, perform a fit-check for the respirator.

Handling the Chemical:

Conduct all manipulations of 5-Bromo-6-methoxy-8-nitroquinoline within the fume hood

to minimize inhalation exposure.

Use a spatula or other appropriate tools to handle the solid material, avoiding the creation

of dust.

If weighing the compound, do so within the fume hood or in a balance enclosure.

Post-Handling:
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Securely close the container of 5-Bromo-6-methoxy-8-nitroquinoline.

Decontaminate the work surface with an appropriate solvent and cleaning agent.

Remove outer gloves and dispose of them as hazardous waste while still in the fume

hood.

Remove the remaining PPE in the designated area, avoiding cross-contamination.

Wash hands thoroughly with soap and water after removing all PPE.[6]

Storage:

Store 5-Bromo-6-methoxy-8-nitroquinoline in a tightly sealed, properly labeled container.

Keep the container in a cool, dry, and well-ventilated area, away from incompatible materials

such as strong oxidizing agents, strong acids, and strong bases.[4][9]

Disposal Plan
Proper disposal of 5-Bromo-6-methoxy-8-nitroquinoline and associated contaminated

materials is critical to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Disposal:

Solid Waste: All unused 5-Bromo-6-methoxy-8-nitroquinoline and any materials grossly

contaminated with it (e.g., absorbent pads from a spill) should be collected in a designated,

labeled, and sealed hazardous waste container.

Contaminated PPE: Used gloves, disposable gowns, and other contaminated PPE should be

placed in a separate, clearly marked hazardous waste container.[6]

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The

rinsate should be collected and disposed of as hazardous chemical waste. The rinsed

container can then be disposed of according to institutional guidelines.

Waste Disposal: All hazardous waste must be disposed of through the institution's

environmental health and safety office, following all local, state, and federal regulations.[11]
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Workflow Diagram
The following diagram illustrates the standard operating procedure for handling and disposing

of 5-Bromo-6-methoxy-8-nitroquinoline.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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